Cas no 111787-86-1 (2-Methyl-5-(4-methylphenyl)-3-furoic Acid)

2-Methyl-5-(4-methylphenyl)-3-furoic Acid Properties

Names and Identifiers

• 3-Furancarboxylic acid,2-methyl-5-(4-methylphenyl)-
• 2-Methyl-5-(4-methylphenyl)-3-furoic acid
• 2-methyl-5-(4-methylphenyl)furan-3-carboxylic acid
• 2-Methyl-5-p-tolyl-furan-3-carbonsaeure
• 2-methyl-5-p-tolyl-furan-3-carboxylic acid
• 3-Furancarboxylic acid,2-methyl-5-(4-methylphenyl)
• MB03570
• MFCD05664429
• DTXSID80383368
• 2-methyl-5-p-tolylfuran-3-carboxylic acid
• MS-22225
• 2-methyl-5-(4-methylphenyl)-3-furoic acid, AldrichCPR
• 111787-86-1
• 2-METHYL-5-(P-TOLYL)FURAN-3-CARBOXYLIC ACID
• 2-methyl-5-(4-methylphenyl)-3-furoic acid
• 2-methyl-5-(4-methylphenyl)furan-3-carboxylic Acid
• +Expand

• InChIKey： WWJLHTFFOPYRMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O3/c1-8-3-5-10(6-4-8)12-7-11(13(14)15)9(2)16-12/h3-7H,1-2H3,(H,14,15)
• SMILES： CC1=C(C(O)=O)C=C(C2C=CC(C)=CC=2)O1

Computed Properties

• Exact Mass: 216.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.078644241g/mol
• Heavy Atom Count: 16
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• LogP: 3.26160
• PSA: 50.44000
• Refractive Index: 1.567
• Boiling Point: 366.7°Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 175.6°C
• Density: 1.184